Cas no 15356-72-6 (2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester)

• Product Name: 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester
• CAS No: 15356-72-6
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 175620
• PubChem ID: 85831
• Update Time: 2025-04-19

2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, methyl ester
• methyl 3-(2,6,6-trimethylcyclohexen-1-yl)acrylate
• methyl 3-(2,6,6-trimethylcyclohexen-1-yl)prop-2-enoate
• methyl (2E)-3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoate
• methyl 3-(2,6,6-trimethylcyclohex-1-en-1-yl)prop-2-enoate
• Einecs 239-389-9
• 3-(2,6,6-Trimethyl-1-cyclohexen-1-yl)propenoic acid methyl ester
• 15356-72-6
• DTXSID20934777

• Inchi： 1S/C13H20O2/c1-10-6-5-9-13(2,3)11(10)7-8-12(14)15-4/h7-8H,5-6,9H2,1-4H3
• InChI Key： RJLVIISLNKAFCY-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters